(4-Carboxy-2-oxobutyl)azanium;chloride
(4-Carboxy-2-oxobutyl)azanium;chloride
5-aminolevulinic acid hydrochloride is a hydrochloride that is the monohydrochloride of 5-aminolevulinic acid. It is metabolised to protoporphyrin IX, a photoactive compound which accumulates in the skin. Used in combination with blue light illumination for the treatment of minimally to moderately thick actinic keratosis of the face or scalp. It has a role as an antineoplastic agent, a photosensitizing agent, a dermatologic drug and a prodrug. It contains a 5-ammoniolevulinic acid.
Aminolevulinic Acid Hydrochloride is the hydrochloride salt form of aminolevulinic acid, an aminoketone, used for local photosensitizing therapy. Aminolevulinic acid (ALA) is a metabolic pro-drug that is converted into the photosensitizer protoporphyrin IX (PpIX), which accumulates intracellularly. Upon exposure to light of appropriate wavelength (red, or blue), PpIX catalyzes oxygen to singlet oxygen, an intracellular toxin, which can further react to form superoxide and hydroxyl radicals. This leads to cellular cytotoxic effects.
A compound produced from succinyl-CoA and GLYCINE as an intermediate in heme synthesis. It is used as a PHOTOCHEMOTHERAPY for actinic KERATOSIS.
Aminolevulinic Acid Hydrochloride is the hydrochloride salt form of aminolevulinic acid, an aminoketone, used for local photosensitizing therapy. Aminolevulinic acid (ALA) is a metabolic pro-drug that is converted into the photosensitizer protoporphyrin IX (PpIX), which accumulates intracellularly. Upon exposure to light of appropriate wavelength (red, or blue), PpIX catalyzes oxygen to singlet oxygen, an intracellular toxin, which can further react to form superoxide and hydroxyl radicals. This leads to cellular cytotoxic effects.
A compound produced from succinyl-CoA and GLYCINE as an intermediate in heme synthesis. It is used as a PHOTOCHEMOTHERAPY for actinic KERATOSIS.
Brand Name:
Vulcanchem
CAS No.:
5451-09-2
VCID:
VC0001024
InChI:
InChI=1S/C5H9NO3.ClH/c6-3-4(7)1-2-5(8)9;/h1-3,6H2,(H,8,9);1H
SMILES:
C(CC(=O)O)C(=O)CN.Cl
Molecular Formula:
C5H9NO3 • HCl
Molecular Weight:
167.59 g/mol
(4-Carboxy-2-oxobutyl)azanium;chloride
CAS No.: 5451-09-2
APIs
VCID: VC0001024
Molecular Formula: C5H9NO3 • HCl
Molecular Weight: 167.59 g/mol
| CAS No. | 5451-09-2 |
|---|---|
| Product Name | (4-Carboxy-2-oxobutyl)azanium;chloride |
| Molecular Formula | C5H9NO3 • HCl |
| Molecular Weight | 167.59 g/mol |
| IUPAC Name | 5-amino-4-oxopentanoic acid;hydrochloride |
| Standard InChI | InChI=1S/C5H9NO3.ClH/c6-3-4(7)1-2-5(8)9;/h1-3,6H2,(H,8,9);1H |
| Standard InChIKey | ZLHFONARZHCSET-UHFFFAOYSA-N |
| SMILES | C(CC(=O)O)C(=O)CN.Cl |
| Canonical SMILES | C(CC(=O)O)C(=O)C[NH3+].[Cl-] |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 5-aminolevulinic acid hydrochloride is a hydrochloride that is the monohydrochloride of 5-aminolevulinic acid. It is metabolised to protoporphyrin IX, a photoactive compound which accumulates in the skin. Used in combination with blue light illumination for the treatment of minimally to moderately thick actinic keratosis of the face or scalp. It has a role as an antineoplastic agent, a photosensitizing agent, a dermatologic drug and a prodrug. It contains a 5-ammoniolevulinic acid. Aminolevulinic Acid Hydrochloride is the hydrochloride salt form of aminolevulinic acid, an aminoketone, used for local photosensitizing therapy. Aminolevulinic acid (ALA) is a metabolic pro-drug that is converted into the photosensitizer protoporphyrin IX (PpIX), which accumulates intracellularly. Upon exposure to light of appropriate wavelength (red, or blue), PpIX catalyzes oxygen to singlet oxygen, an intracellular toxin, which can further react to form superoxide and hydroxyl radicals. This leads to cellular cytotoxic effects. A compound produced from succinyl-CoA and GLYCINE as an intermediate in heme synthesis. It is used as a PHOTOCHEMOTHERAPY for actinic KERATOSIS. |
| Synonyms | 5 Aminolaevulinate 5 Aminolevulinate 5-Aminolaevulinate 5-Aminolevulinate Acid Hydrochloride, Aminolevulinic Acid, Aminolevulinic Acid, Delta-Aminolevulinic Aminolevulinic Acid Aminolevulinic Acid Hydrochloride Delta Aminolevulinic Acid Delta-Aminolevulinic Acid Hydrochloride, Aminolevulinic Acid Levulan |
| PubChem Compound | 123608 |
| Last Modified | Nov 11 2021 |
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